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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B12321000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of molecular imaging and diagnostics, near-infrared (NIR) fluorescent

probes have emerged as indispensable tools. Among these, CY5.5-COOH chloride, a

carboxyl-functionalized cyanine dye, offers a compelling combination of spectral properties and

conjugation versatility. This technical guide provides an in-depth exploration of CY5.5-COOH
chloride, from its fundamental physicochemical properties to detailed experimental protocols

for its application in cutting-edge research.

Core Properties: Unveiling CY5.5-COOH Chloride
CY5.5-COOH chloride is a synthetic, organic fluorescent dye characterized by its absorption

and emission in the near-infrared spectrum. This property is particularly advantageous for in

vivo imaging, as it minimizes interference from tissue autofluorescence, allowing for deeper

tissue penetration and a higher signal-to-noise ratio. The carboxylic acid group provides a

reactive handle for covalent conjugation to a wide array of biomolecules, including antibodies,

peptides, and nanoparticles.

Physicochemical Data
The precise Chemical Abstracts Service (CAS) number and molecular weight of CY5.5-COOH
chloride can vary between suppliers, often due to differences in the salt form or hydration

state. The table below summarizes the commonly reported values. Researchers are advised to
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consult the certificate of analysis provided by their specific supplier for the most accurate

information.

Property Value Notes

CAS Number
2410537-32-3, 1449612-07-0

(inner salt)

Multiple CAS numbers are

associated with Cy5.5

carboxylic acid and its salts.

The chloride salt is specifically

referenced by 2410537-32-3.

Molecular Formula C₄₀H₄₃ClN₂O₂
This formula corresponds to

the chloride salt.

Molecular Weight ~619.23 g/mol

This is the theoretical

molecular weight and may vary

slightly.

Excitation Maximum ~675 nm
Optimal wavelength for

exciting the fluorophore.

Emission Maximum ~694 nm
Wavelength of maximum

fluorescence emission.

Solubility Soluble in DMSO, DMF
The carboxylic acid form has

limited aqueous solubility.

Experimental Protocols: Harnessing the Power of
CY5.5-COOH
The utility of CY5.5-COOH lies in its ability to be conjugated to molecules of interest, thereby

rendering them fluorescent for visualization and tracking. Below are detailed methodologies for

common applications.

Protocol 1: Labeling of Antibodies with CY5.5-NHS Ester
This protocol describes the conjugation of CY5.5 to an antibody via the formation of a stable

amide bond using an N-hydroxysuccinimide (NHS) ester intermediate.
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Materials:

Antibody of interest (in an amine-free buffer, e.g., PBS)

CY5.5-COOH

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

N-Hydroxysuccinimide (NHS)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.4

Methodology:

Activation of CY5.5-COOH:

Dissolve CY5.5-COOH in anhydrous DMF or DMSO to a concentration of 10 mg/mL.

Add a 1.2-fold molar excess of NHS and a 1.2-fold molar excess of DCC or EDC to the

CY5.5-COOH solution.

Allow the reaction to proceed for 2-4 hours at room temperature, or overnight at 4°C, with

gentle stirring and protected from light. This reaction forms the CY5.5-NHS ester.

Antibody Preparation:

Dissolve the antibody in PBS at a concentration of 2-10 mg/mL. The buffer must be free of

primary amines (e.g., Tris).

Conjugation Reaction:

Slowly add the activated CY5.5-NHS ester solution to the antibody solution. A typical

starting molar ratio is 10:1 (dye:antibody).
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Incubate the reaction for 1-2 hours at room temperature with gentle stirring, protected from

light.

Purification:

Separate the CY5.5-labeled antibody from unconjugated dye using a size-exclusion

chromatography column pre-equilibrated with PBS.

Collect the fractions containing the labeled antibody, which will elute first.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and ~675 nm (for CY5.5).

Protocol 2: In Vivo Tumor Imaging with CY5.5-Labeled
Probes
This protocol outlines the general procedure for using CY5.5-labeled targeting moieties (e.g.,

antibodies, peptides) for non-invasive imaging of tumors in animal models.[1][2]

Materials:

Animal model with established tumors

CY5.5-labeled targeting probe

Sterile PBS for injection

In vivo imaging system (e.g., IVIS)

Methodology:

Probe Administration:

Reconstitute the CY5.5-labeled probe in sterile PBS to the desired concentration.
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Administer the probe to the tumor-bearing animal via intravenous (tail vein) injection. The

typical dose is 1-10 nmol per mouse.

Image Acquisition:

At various time points post-injection (e.g., 1, 4, 24, 48 hours), anesthetize the animal.

Place the animal in the in vivo imaging system.

Acquire fluorescence images using the appropriate excitation and emission filters for

CY5.5 (e.g., excitation ~640 nm, emission ~680 nm).[2]

Ex Vivo Analysis (Optional):

At the final time point, euthanize the animal.

Dissect the tumor and major organs (liver, spleen, kidneys, lungs, heart).

Image the dissected tissues to quantify the biodistribution of the probe.

Visualizing Workflows and Concepts
Diagrams created using the DOT language provide a clear visual representation of

experimental processes and relationships.
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Caption: Workflow for the conjugation of CY5.5 to an antibody.

It is important to note that CY5.5-COOH itself is not directly involved in biological signaling

pathways. Instead, it serves as a reporter molecule. When conjugated to a ligand (e.g., a

growth factor or a drug), it allows for the visualization of that ligand's interaction with its

receptor and subsequent downstream events, such as receptor internalization and trafficking.
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Caption: Conceptual diagram of visualizing receptor trafficking using a CY5.5-labeled ligand.

Conclusion
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CY5.5-COOH chloride is a powerful and versatile tool for researchers in the life sciences. Its

favorable spectral properties and amenability to conjugation make it an excellent choice for a

wide range of applications, from fundamental studies of cellular processes to the development

of targeted diagnostics and therapeutics. By understanding its core properties and employing

robust experimental protocols, scientists can effectively leverage CY5.5-COOH to illuminate the

complex workings of biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

